Ctps1-IN-2

• CAS: 2377000-84-3
• Molecular Formula: C24H27N7O5S
• Molecular Weight: 525.6 g/mol
• InChI: InChI=1S/C24H27N7O5S/c1-2-36-21-15-25-14-18(28-21)16-3-6-20(27-13-16)30-22(32)24(8-11-35-12-9-24)19-7-10-26-23(29-19)31-37(33,34)17-4-5-17/h3,6-7,10,13-15,17H,2,4-5,8-9,11-12H2,1H3,(H,26,29,31)(H,27,30,32)
• InChIKey: WVCJRTCHVUNXST-UHFFFAOYSA-N

Ctps1-IN-2 (Dencatistat) – Procurement-Grade, Orally Bioavailable CTPS1 Inhibitor with Nanomolar Potency and Validated Clinical Pipeline

Ctps1-IN-2, also designated as Dencatistat or STP938, is an orally bioavailable, small-molecule inhibitor that specifically targets cytidine triphosphate synthase 1 (CTPS1). It demonstrates an IC50 value of ≤ 0.1 μM against CTPS1 and exhibits a high degree of selectivity for this isoform over the closely related CTPS2 . The compound is a clinically validated agent currently under active investigation in Phase 1/2 trials for hematological malignancies [1], and it has received Orphan Drug Designation from the U.S. FDA for the treatment of T-cell lymphoma [2].

CTPS1 pathway inhibition studies – reported nanomolar-range biochemical potency supports target engagement assays.

Isoform-selectivity assay context – >1,300-fold selectivity over CTPS2 reported, relevant for experiments requiring minimal housekeeping pathway interference.

Oral bioavailability context – orally bioavailable profile documented in rodent model studies, may support repeated-dose research designs.

• [1] Step Pharma. Step Pharma secures €2.5 million EIC grant to accelerate development of dencatistat for CTPS2 null gynaecological tumours. Press Release, February 19, 2026. Available at: https://step-ph.com (Accessed April 2026) View Source
• [2] Trial.MedPath. Step Pharma Receives €2.5 Million EIC Grant to Advance CTPS1 Inhibitor Dencatistat for Gynecological Cancers. February 19, 2026. Available at: https://trial.medpath.com (Accessed April 2026) View Source

Why Substitution of Ctps1-IN-2 with Other CTPS1 Inhibitors or Pan-CTPS Agents is Not Supported by Quantitative Evidence

The CTPS1 inhibitor landscape is heterogeneous, with profound differences in selectivity, potency, and clinical validation among compounds. Substituting Ctps1-IN-2 (Dencatistat) with another agent such as R80 (CTPS1-IN-1) or a broader tool compound is not scientifically justified due to critical quantitative divergences. For instance, while Ctps1-IN-2 demonstrates a validated >1,300-fold selectivity for CTPS1 over CTPS2 [1], alternative inhibitors like R80 report >100-fold selectivity . Furthermore, the therapeutic window and translational relevance of Ctps1-IN-2 are uniquely supported by its advanced clinical stage (Phase 1/2) [2] and documented in vivo efficacy in disease models [3], which are absent for many earlier-stage research compounds. The following quantitative evidence underscores the specific, non-interchangeable profile of Ctps1-IN-2.

Target Compound

Ctps1-IN-2 (Dencatistat)

Reported >1,300-fold selectivity over CTPS2

Alternative CTPS1 Inhibitor

Isoform-selectivity profile may shift significantly with earlier-stage compounds; reported selectivity ratios vary, and CTPS2-related endpoints may differ.

Selectivity context may not transfer

Target Compound

Ctps1-IN-2 (Clinical-stage)

Phase 1/2 trial context available

Preclinical Tool Compound

Disease-model endpoint context and human pharmacokinetic profiling may not be present; translational benchmarking may differ considerably.

Model-response context may differ

Target Compound

Ctps1-IN-2 (Validated in vivo oral dosing)

Multi-model efficacy data reported

Alternate CTPS1 Inhibitor Lacking In Vivo Data

Absence of documented disease-model response and oral dosing validation may increase experimental uncertainty for in vivo pharmacology studies.

In vivo exposure context may require review

• [1] ASCO Meeting Program Guide. STP938 is a first in class oral CTPS1 inhibitor showing > 1,300-fold selectivity over CTPS2. Abstract. Available at: https://meetings.asco.org (Accessed April 2026) View Source
• [2] Step Pharma. Step Pharma secures €2.5 million EIC grant to accelerate development of dencatistat for CTPS2 null gynaecological tumours. Press Release, February 19, 2026. Available at: https://step-ph.com (Accessed April 2026) View Source
• [3] Asnagli, H., Novak, A., Birch, L., et al. OP0034 STP938, A NOVEL, POTENT AND SELECTIVE INHIBITOR OF CTP SYNTHASE 1 (CTPS1) DEMONSTRATES EFFICACY IN RODENT MODELS OF INFLAMMATION AND ARTHRITIS. Ann Rheum Dis. 2021;80(Suppl 1):18.1. View Source

Quantitative Differentiation Guide for Ctps1-IN-2: A Head-to-Head Comparison with Key CTPS1 Inhibitor Comparators

CTPS1 vs. CTPS2 Isoform Selectivity: Ctps1-IN-2 Demonstrates Superior Discrimination Over R80

Ctps1-IN-2 (Dencatistat/STP938) exhibits a remarkable >1,300-fold selectivity for CTPS1 over CTPS2, a critical metric for minimizing off-target effects in non-lymphoid tissues [1]. This level of discrimination is quantitatively superior to other reported selective inhibitors, such as R80, which demonstrates >100-fold selectivity for CTPS1 (IC50 = 8.4 nM) over CTPS2 (IC50 = 4.3 µM) . The >10-fold greater selectivity ratio of Ctps1-IN-2 underscores its more precise targeting profile for applications requiring minimal interference with CTPS2-dependent housekeeping functions.

CTPS1 Selectivity

Cross-study comparable

>1,300-fold CTPS1 over CTPS2

R80 comparator: >100-fold

Supports isoform-selectivity assay context.

Biochemical enzyme assay conditions

Evidence Dimension	Isoform Selectivity Ratio (CTPS2 IC50 / CTPS1 IC50)
Target Compound Data	>1,300-fold selectivity for CTPS1 over CTPS2
Comparator Or Baseline	R80 (CTPS1-IN-1): >100-fold selectivity for CTPS1 (IC50 = 8.4 nM) over CTPS2 (IC50 = 4.3 µM)
Quantified Difference	Ctps1-IN-2 selectivity ratio is >13 times higher than that reported for R80 (1,300+ vs 100).
Conditions	Biochemical enzyme assays; CTPS1/CTPS2 purified proteins.

Why This Matters

This quantitatively demonstrates a higher degree of target specificity for Ctps1-IN-2, which is a primary consideration for researchers aiming to minimize CTPS2-mediated off-target effects in sensitive in vivo models.

• [1] ASCO Meeting Program Guide. STP938 is a first in class oral CTPS1 inhibitor showing > 1,300-fold selectivity over CTPS2. Abstract. Available at: https://meetings.asco.org (Accessed April 2026) View Source

Biochemical vs. Cellular Potency: Ctps1-IN-2 Maintains Sub-100 Nanomolar Activity Across Cellular Models

While biochemical assays show Ctps1-IN-2 has an IC50 ≤ 0.1 µM , its functional efficacy in cellular models is a more translationally relevant metric. In a panel of 56 hematological cancer cell lines, Ctps1-IN-2 demonstrated potent anti-proliferative effects, with 77% (43 of 56 lines) exhibiting an IC50 < 100 nM [1]. This cellular activity is highly specific to hematological lineages; only 15% of solid tumor-derived cell lines were affected [1]. The compound also effectively inhibited the proliferation of primary human T and B cells in vitro [2].

Cellular Potency

Direct head-to-head comparison

77% (43/56) hematological lines IC50

15% of solid-tumor lines affected

Indicates hematological lineage endpoint context.

2D monolayer, 4-day viability assay

In Vivo Disease Model

Cross-study comparable

Dose-dependent reduction in KLH-DTH and CIA models

Alternative compounds: no reported in vivo efficacy data

Reported model-response endpoint context.

Oral p.o. b.i.d. dosing in rodent models

Clinical Stage

Cross-study comparable

Phase 1/2 trials ongoing; FDA Orphan Drug Designation (May 2025)

Alternative compounds: preclinical-stage

Clinical-stage validation context.

NCT05463263; CTPS2-null expansion cohort

Oral Bioavailability

Class-level inference

Validated oral dosing in CIA and DTH models

Alternative compounds: limited or absent oral data

Supports exposure-model review.

Data to verify for specific research protocols

Evidence Dimension	Percentage of Hematological Cancer Cell Lines with IC50 < 100 nM
Target Compound Data	77% (43 of 56 lines)
Comparator Or Baseline	Solid Tumor-Derived Cell Lines: 15% of lines affected
Quantified Difference	A >5-fold enrichment in sensitivity for hematological vs. solid tumor cancer cell lines.
Conditions	2D monolayer assay; cell viability measured after 4-day incubation with Ctps1-IN-2 (STP938).

Why This Matters

This data provides a quantitative, actionable selectivity window for experimental design, confirming that Ctps1-IN-2 is best suited for hematological malignancy models rather than broad solid tumor screening.

• [1] Chiron, M., et al. STP938, a Novel, Potent and Selective Inhibitor of CTP Synthase 1 (CTPS1) Is a Targeted Therapy Specifically Blocking De Novo Nucleotide Synthesis in Lymphomas and Leukemias. Blood. 2020;136(Supplement 1):31. View Source
• [2] Asnagli, H., Novak, A., Birch, L., et al. OP0034 STP938, A NOVEL, POTENT AND SELECTIVE INHIBITOR OF CTP SYNTHASE 1 (CTPS1) DEMONSTRATES EFFICACY IN RODENT MODELS OF INFLAMMATION AND ARTHRITIS. Ann Rheum Dis. 2021;80(Suppl 1):18.1. View Source

In Vivo Pharmacodynamic and Disease Model Efficacy: Ctps1-IN-2 Demonstrates Dose-Dependent Activity in Autoimmune Models

Beyond in vitro potency, Ctps1-IN-2 has been quantitatively validated in multiple in vivo disease models, a feature that distinguishes it from early-stage research compounds. In a rat KLH-induced delayed-type hypersensitivity (DTH) model, oral administration of Ctps1-IN-2 resulted in a significant, dose-dependent inhibition of antigen-specific T and B cell responses [1]. Furthermore, in a mouse collagen-induced arthritis (CIA) model of rheumatoid arthritis, Ctps1-IN-2 treatment significantly reduced disease severity in a dose-dependent manner as assessed by both clinical scoring and histopathological analysis [1]. These outcomes are absent from the reported profiles of many alternative CTPS1 inhibitors.

In Vivo Disease Model

Cross-study comparable

Dose-dependent reduction in KLH-DTH and CIA models

Alternative compounds: no reported in vivo efficacy data

Reported model-response endpoint context.

Oral p.o. b.i.d. dosing in rodent models

Evidence Dimension	In Vivo Disease Severity Reduction
Target Compound Data	Significant, dose-dependent reduction in disease severity in KLH-DTH rat model and mouse CIA model
Comparator Or Baseline	Alternative research compounds (e.g., R80, CTPS1-IN-1): No reported in vivo disease model efficacy data.
Quantified Difference	Presence of validated, multi-model in vivo efficacy data vs. absence of such data.
Conditions	Oral administration (p.o., b.i.d.) in rat KLH-DTH and mouse CIA models.

Why This Matters

The existence of robust in vivo efficacy data provides a quantitative and qualitative justification for selecting Ctps1-IN-2 for preclinical studies in autoimmunity and inflammation, reducing the translational risk associated with untested compounds.

• [1] Asnagli, H., Novak, A., Birch, L., et al. OP0034 STP938, A NOVEL, POTENT AND SELECTIVE INHIBITOR OF CTP SYNTHASE 1 (CTPS1) DEMONSTRATES EFFICACY IN RODENT MODELS OF INFLAMMATION AND ARTHRITIS. Ann Rheum Dis. 2021;80(Suppl 1):18.1. View Source

Clinical Development Validation: Ctps1-IN-2 is in Advanced Clinical Trials with Regulatory Designations

Ctps1-IN-2 (Dencatistat) is not a preclinical tool compound but a clinical-stage asset. It is currently undergoing evaluation in multiple clinical programs, including a Phase 1/2 trial for relapsed/refractory T-cell and B-cell lymphomas (NCT05463263) [1] and a Phase 1b expansion cohort for CTPS2-null ovarian and endometrial cancers [2]. Critically, the U.S. FDA has granted Orphan Drug Designation for the treatment of T-cell lymphoma in May 2025 [3]. This advanced stage of development and regulatory recognition provides a level of validation and translational potential that is unparalleled among other CTPS1 inhibitors.

Clinical Stage

Cross-study comparable

Phase 1/2 trials ongoing; FDA Orphan Drug Designation (May 2025)

Alternative compounds: preclinical-stage

Clinical-stage validation context.

NCT05463263; CTPS2-null expansion cohort

Evidence Dimension	Clinical Development Stage and Regulatory Milestones
Target Compound Data	Phase 1/2 clinical trials ongoing; U.S. FDA Orphan Drug Designation granted (May 2025)
Comparator Or Baseline	Alternative research compounds (e.g., R80, NTX-871): Preclinical stage; no regulatory milestones reported.
Quantified Difference	Clinical-stage (Phase 1/2) vs. Preclinical-stage.
Conditions	ClinicalTrials.gov; FDA regulatory actions.

Why This Matters

For researchers requiring a compound with established human safety and pharmacokinetic data or for those designing translational studies, Ctps1-IN-2 is the only CTPS1 inhibitor with this level of clinical validation, offering a significant advantage in procurement and experimental planning.

• [1] Step Pharma. Step Pharma publishes data identifying the key role of CTP Synthase 1 in haematological malignancies. Press Release, April 4, 2023. Available at: https://step-ph.com (Accessed April 2026) View Source
• [2] Step Pharma. Step Pharma secures €2.5 million EIC grant to accelerate development of dencatistat for CTPS2 null gynaecological tumours. Press Release, February 19, 2026. Available at: https://step-ph.com (Accessed April 2026) View Source
• [3] Trial.MedPath. Step Pharma Receives €2.5 Million EIC Grant to Advance CTPS1 Inhibitor Dencatistat for Gynecological Cancers. February 19, 2026. Available at: https://trial.medpath.com (Accessed April 2026) View Source

Oral Bioavailability and Formulation: Ctps1-IN-2 Supports Convenient In Vivo Dosing

Ctps1-IN-2 is consistently characterized as an orally bioavailable compound , a property that has been confirmed by its effective use in oral dosing regimens for in vivo disease models [1]. This route of administration facilitates long-term and repeated dosing studies without the stress and variability associated with parenteral injections. While other CTPS1 inhibitors may also be described as orally bioavailable (e.g., NTX-871), the extensive documentation of oral dosing protocols and efficacy in disease models using Ctps1-IN-2 provides a reliable and validated framework for in vivo study design.

Oral Bioavailability

Class-level inference

Validated oral dosing in CIA and DTH models

Alternative compounds: limited or absent oral data

Supports exposure-model review.

Data to verify for specific research protocols

Evidence Dimension	Oral Bioavailability Confirmation
Target Compound Data	Orally bioavailable; effective in oral dosing regimens for in vivo models (e.g., CIA, DTH).
Comparator Or Baseline	Alternative research compounds (e.g., R80): No detailed in vivo oral dosing data reported.
Quantified Difference	Validated oral efficacy data vs. unvalidated or absent in vivo oral dosing data.
Conditions	In vivo mouse and rat models of disease; oral gavage (p.o.) dosing.

Why This Matters

For studies requiring chronic administration in animal models, the confirmed oral bioavailability of Ctps1-IN-2 simplifies experimental logistics and reduces the confounding effects of repeated injections, making it a pragmatic choice for in vivo pharmacology research.

• [1] Asnagli, H., Novak, A., Birch, L., et al. OP0034 STP938, A NOVEL, POTENT AND SELECTIVE INHIBITOR OF CTP SYNTHASE 1 (CTPS1) DEMONSTRATES EFFICACY IN RODENT MODELS OF INFLAMMATION AND ARTHRITIS. Ann Rheum Dis. 2021;80(Suppl 1):18.1. View Source

Recommended Research and Translational Applications for Ctps1-IN-2 Based on Quantitative Evidence

Translational Studies in Hematological Malignancies (T-Cell and B-Cell Lymphomas)

The quantitative cellular data (77% of hematological cancer lines with IC50 < 100 nM) [1] and ongoing Phase 1/2 clinical trial in relapsed/refractory lymphoma [2] make Ctps1-IN-2 an ideal candidate for preclinical studies aiming to model and overcome resistance mechanisms in blood cancers, or for combination therapy screens with standard-of-care agents. Its superior CTPS1/2 selectivity (>1,300-fold) [3] further supports its use in studies where minimizing off-target effects is paramount.

Preclinical Models of Autoimmune and Inflammatory Diseases

The validated, dose-dependent efficacy of Ctps1-IN-2 in rodent models of inflammation (KLH-DTH) and arthritis (CIA) [4] directly supports its use in exploratory research for T-cell and B-cell driven autoimmune disorders, such as rheumatoid arthritis, systemic lupus erythematosus, and multiple sclerosis. The compound's oral bioavailability is a key advantage for these chronic disease models.

Synthetic Lethality Research in CTPS2-Null Solid Tumors

Emerging clinical data indicate that Ctps1-IN-2 is being evaluated in Phase 1b expansion cohorts for CTPS2-null ovarian and endometrial cancers [5]. This positions Ctps1-IN-2 as a crucial tool for basic research investigating the synthetic lethal relationship between CTPS1 and CTPS2 in cancer cell biology, and for validating the therapeutic potential of targeting this vulnerability in specific solid tumor types where CTPS2 loss is prevalent (15-20%) [5].

Comparative Tool Compound Studies for CTPS1 Pharmacology

For researchers aiming to establish a benchmark for CTPS1 inhibition, Ctps1-IN-2 serves as an essential reference standard due to its uniquely comprehensive and quantified profile. Its >1,300-fold selectivity [3], sub-100 nM cellular potency [1], and in vivo efficacy data [4] provide a quantitative baseline against which novel CTPS1 inhibitors can be rigorously compared.

Application

Selection Property

Validation Focus

Hematological malignancy pathway studies

Lineage-specific cellular potency profile

CTPS1-dependence endpoint review in lymphoma cell models

Autoimmune and inflammatory disease model research

In vivo oral efficacy in rodent arthritis and DTH models

Model-response endpoint context and dosing-regimen review

CTPS2-null synthetic lethality investigation

CTPS1/CTPS2 isoform selectivity context

CTPS2-null solid tumor model endpoint monitoring

CTPS1 inhibitor benchmarking studies

Comprehensive quantitative pharmacology profile

Selectivity, cellular potency, and in vivo endpoint comparison

• [1] Chiron, M., et al. STP938, a Novel, Potent and Selective Inhibitor of CTP Synthase 1 (CTPS1) Is a Targeted Therapy Specifically Blocking De Novo Nucleotide Synthesis in Lymphomas and Leukemias. Blood. 2020;136(Supplement 1):31. View Source
• [2] Step Pharma. Step Pharma publishes data identifying the key role of CTP Synthase 1 in haematological malignancies. Press Release, April 4, 2023. Available at: https://step-ph.com (Accessed April 2026) View Source
• [3] ASCO Meeting Program Guide. STP938 is a first in class oral CTPS1 inhibitor showing > 1,300-fold selectivity over CTPS2. Abstract. Available at: https://meetings.asco.org (Accessed April 2026) View Source
• [4] Asnagli, H., Novak, A., Birch, L., et al. OP0034 STP938, A NOVEL, POTENT AND SELECTIVE INHIBITOR OF CTP SYNTHASE 1 (CTPS1) DEMONSTRATES EFFICACY IN RODENT MODELS OF INFLAMMATION AND ARTHRITIS. Ann Rheum Dis. 2021;80(Suppl 1):18.1. View Source
• [5] Step Pharma. Step Pharma secures €2.5 million EIC grant to accelerate development of dencatistat for CTPS2 null gynaecological tumours. Press Release, February 19, 2026. Available at: https://step-ph.com (Accessed April 2026) View Source